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The table below summarizes key clinical outcomes for chloroprocaine compared to other local anesthetics,

based on data from multiple studies. These clinical advantages contribute to its potential for cost savings by

enhancing operational efficiency [1] [2] [3].

. o Reported . Incidence of
Anesthetic Type | Key Clinical . Incidence .
. Discharge Urinary
Agent Duration Advantages . of TNS .
Time Retention
Chloroprocaine  Ester / Short- Fastest recovery 169 - 252 0% - 1.9% 0% - 2.6% [5]
acting profile, rapid min [4] [2] [5] [6] [1] [3]
metabolism
Mepivacaine Amide / Intermediate 248 - 288 ~6.4% [5] 15.6% [1] [3]
Intermediate- duration of min [4]
acting action
Bupivacaine Amide / Long- Reliable, dense 277 - 353 Low [7] Not
acting block min [2] prominently
reported
Prilocaine Amide / Favorable safety 248 min [4] Low [7] Not
Intermediate- profile vs. prominently
acting lidocaine reported
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Detailed Experimental Data and Methodologies

The comparative data in the table above is derived from several clinical studies with the following designs:

¢ Retrospective Comparison in TKA (2025): This study compared 114 patients receiving
chloroprocaine spinal anesthesia with 64 patients receiving mepivacaine for same-day discharge
total knee arthroplasty (TKA). The primary outcomes were discharge time and anesthesia-related
complications like urinary retention. The chloroprocaine group showed a statistically significant
reduction in both discharge time and the need for urinary catheterization [1] [3].

¢ Prospective, Randomized Double-Blind Study (2021): This trial included 80 patients undergoing
knee arthroscopy, randomized to receive spinal anesthesia with either 50 mg of chloroprocaine or
50 mg of hyperbaric prilocaine. Researchers, blinded to the agent used, assessed sensory and motor
block recovery times as primary outcomes. The study found a significantly shorter time to full sensory
recovery and spontaneous voiding with chloroprocaine [4].

e Large Prospective, Multicenter Observational Study (2019): This study involved 615 patients
across 33 centers undergoing various short-duration ambulatory surgeries (primarily orthopedic) with
chloroprocaine spinal anesthesia. It measured the real-world effectiveness and time to meet
standardized hospital discharge criteria, finding a high success rate and an average discharge
eligibility of about 4 hours [2].

¢ Retrospective Chart Review (2019): An analysis of 445 patients who underwent short orthopedic
procedures with chloroprocaine spinal anesthesia. Data was collected on block duration, time to
ambulation, and adverse events, reporting no incidents of transient neurological symptoms (TNS) or
urinary retention [5].

Key Mechanisms Driving Cost-Effectiveness

While direct cost data is limited, the clinical profile of chleroeprocaine suggests economic benefits are

achieved through several key mechanisms, illustrated in the following workflow:
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Chloroprocaine's Pharmacological Profile

Key Propefties
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The diagram above shows how chleroprocaine's intrinsic properties lead to cost-saving outcomes. The

primary drivers are:

¢ Faster Turnover: The significantly shorter duration of motor and sensory block directly translates to
patients meeting discharge criteria more quickly. This increases same-day discharge success rates
and improves operating room and recovery unit throughput [5] [4] [2].

¢ Reduced Complication Management: The very low rates of urinary retention directly decrease the
nursing workload and resources needed for bladder scanning and catheterization [1] [3]. Furthermore,
the minimal risk of Transient Neurologic Symptoms (TNS) avoids the need for potential follow-up and
treatment associated with other agents like lidocaine and mepivacaine [5] [7].

Research Gaps and Future Directions

A significant literature gap exists regarding formal cost-effectiveness analyses for chloroprocaine. Future

research should include:
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e Comprehensive Cost-Analysis Studies: Future research should include rigorous cost-analysis
studies that compare the total perioperative costs (including drug acquisition, personnel time, and
facility fees) of chloroprocaine against other common spinal anesthetics [8].

¢ Broader Surgical Applications: While data is strong for orthopedic and short-duration procedures,
more research could explore its use and economic impact in a wider range of surgical specialties [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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